Cas no 1314663-56-3 (1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314663-56-3
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 6323086
• PubChem ID: 117297384
• Update Time: 2025-10-30

1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid
• EN300-1859327
• 1314663-56-3

• Inchi： 1S/C12H13FO2/c1-8-3-4-10(13)9(7-8)12(11(14)15)5-2-6-12/h3-4,7H,2,5-6H2,1H3,(H,14,15)
• InChI Key： PJTPGMNHFBHWSP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid

Introduction to 1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314663-56-3)

1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid, with the CAS number 1314663-56-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its cyclobutane ring fused with a fluoro-substituted aromatic moiety. The presence of both fluoro and methyl groups on the phenyl ring imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid is particularly intriguing due to its potential to interact with biological targets in a manner distinct from simpler aromatic or aliphatic compounds. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic profile of drug candidates. Meanwhile, the methyl group contributes to steric hindrance, which can be leveraged to optimize binding interactions within biological systems.

In recent years, there has been a surge in research focused on the development of fluorinated heterocycles as pharmacophores. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The cyclobutane ring in 1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid introduces rigidity to the molecular structure, which can improve drug-receptor binding affinity and reduce susceptibility to metabolic degradation. This combination of structural features makes it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of 1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid is its versatility as a building block for more complex molecules. Researchers have utilized this compound as a precursor in synthesizing novel inhibitors targeting enzyme-catalyzed reactions relevant to diseases such as cancer and inflammation. The fluoro-substituted phenyl ring provides a handle for further functionalization, allowing chemists to tailor the properties of derived compounds to specific biological needs.

The synthesis of 1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid presents unique challenges due to the need for precise regioselectivity and stereocontrol. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are essential for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

Recent studies have highlighted the potential of 1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid in modulating signaling pathways associated with neurological disorders. The compound has been investigated for its ability to interact with G protein-coupled receptors (GPCRs), which are critical targets for many therapeutic interventions. Preliminary findings suggest that derivatives of this scaffold may exhibit improved selectivity and reduced off-target effects compared to existing treatments.

The role of computational chemistry in optimizing derivatives of 1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and metabolic stability with remarkable accuracy. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and identify promising candidates for further validation.

In conclusion, 1-(2-fluoro-5-methylphenyl)cyclobutane-1-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in addressing some of the most pressing challenges in medicine today.